(E)-2-(4-Bromophenyl)-N-[(2-methylfuran-3-YL)methyl]ethenesulfonamide

• IUPAC Name: (E)-2-(4-bromophenyl)-N-[(2-methylfuran-3-yl)methyl]ethenesulfonamide
• InChI: InChI=1S/C14H14BrNO3S/c1-11-13(6-8-19-11)10-16-20(17,18)9-7-12-2-4-14(15)5-3-12/h2-9,16H,10H2,1H3/b9-7+
• InChI Key: HKCWVAWJOKKLEM-VQHVLOKHSA-N
• Canonical SMILES: CC1=C(C=CO1)CNS(=O)(=O)C=CC2=CC=C(C=C2)Br
• Isomeric SMILES: CC1=C(C=CO1)CNS(=O)(=O)/C=C/C2=CC=C(C=C2)Br
• Molecular Formula: C14H14BrNO3S
• Molecular Weight: 356.24 g/mol

Description

(E)-2-(4-Bromophenyl)-N-[(2-methylfuran-3-YL)methyl]ethenesulfonamide, also known as BAY 41-2272, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound belongs to the class of sulfonylurea compounds and has been found to exhibit vasodilatory effects, making it a potential candidate for treating various cardiovascular diseases.

Scientific Research Applications

Environmental Remediation

Biodegradation of Hazardous Substances : Research has identified certain bacteria capable of degrading ethidium bromide, a compound structurally related to bromophenyl derivatives, highlighting the potential of biological methods for the treatment of laboratory waste containing hazardous brominated compounds (Gandhi, Kesari, & Kumar, 2022). This suggests a broader application in bioremediating environments contaminated with brominated pollutants.

Material Science

Conducting Polymers : Studies on poly(3,4-ethylenedioxythiophene):poly(styrenesulfonic acid) (PEDOT:PSS), a conducting polymer, have shown significant improvements in electrical conductivity through various treatments. Such research indicates the potential for ethenesulfonamide derivatives in modifying the electrical properties of polymers for applications in organic electronics (Shi, Liu, Jiang, & Xu, 2015).

Toxicology and Environmental Safety

Toxicity and Environmental Impact : Understanding the environmental fate and toxicology of compounds like polybrominated diphenyl ethers (PBDEs) and their derivatives is crucial for assessing the potential environmental and health risks associated with the use of bromophenyl-containing compounds. This research helps in developing safer chemicals and remediation strategies for pollutants (Koch & Sures, 2018).

Chemical Synthesis and Analysis

Synthesis of Brominated Compounds : Advances in the synthesis of brominated compounds, such as 2-fluoro-4-bromobiphenyl, have been reported, providing efficient methods for the preparation of intermediates used in pharmaceuticals and other industries. This highlights the importance of bromophenyl groups in synthetic chemistry and their application in creating complex molecules (Qiu, Gu, Zhang, & Xu, 2009).